Cas no 55391-49-6 (Pyridine, 4,4'-[1-[2-(1-piperidinyl)ethyl]-1H-1,2,4-triazole-3,5-diyl]bis-)

Pyridine, 4,4'-[1-[2-(1-piperidinyl)ethyl]-1H-1,2,4-triazole-3,5-diyl]bis- structure
55391-49-6 structure
Product Name:Pyridine, 4,4'-[1-[2-(1-piperidinyl)ethyl]-1H-1,2,4-triazole-3,5-diyl]bis-
CAS No:55391-49-6
MF:C19H22N6
MW:334.418182849884
CID:352031
PubChem ID:71364184
Update Time:2025-04-19

Pyridine, 4,4'-[1-[2-(1-piperidinyl)ethyl]-1H-1,2,4-triazole-3,5-diyl]bis- Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 4,4'-[1-[2-(1-piperidinyl)ethyl]-1H-1,2,4-triazole-3,5-diyl]bis-
    • 4-[1-(2-piperidin-1-ylethyl)-5-pyridin-4-yl-1,2,4-triazol-3-yl]pyridine
    • DTXSID80787665
    • 55391-49-6
    • 4,4'-{1-[2-(Piperidin-1-yl)ethyl]-1H-1,2,4-triazole-3,5-diyl}dipyridine
    • Inchi: 1S/C19H22N6/c1-2-12-24(13-3-1)14-15-25-19(17-6-10-21-11-7-17)22-18(23-25)16-4-8-20-9-5-16/h4-11H,1-3,12-15H2
    • InChI Key: LZNJXAKHYNXTCL-UHFFFAOYSA-N
    • SMILES: N1(CCN2C(C3C=CN=CC=3)=NC(C3C=CN=CC=3)=N2)CCCCC1

Computed Properties

  • Exact Mass: 334.19086
  • Monoisotopic Mass: 334.19059473g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 59.7Ų

Experimental Properties

  • PSA: 59.73

Pyridine, 4,4'-[1-[2-(1-piperidinyl)ethyl]-1H-1,2,4-triazole-3,5-diyl]bis- Related Literature

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